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Compound of Interest

Compound Name: TMCB

Cat. No.: B611406 Get Quote

Essential Safety and Logistical Information for the Disposal of 2-(4,5,6,7-Tetrabromo-2-

(dimethylamino)-1H-benzo[d]imidazol-1-yl)acetic acid (TMCB)

Proper chemical waste management is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential procedural information for the safe disposal of

TMCB, a dual-kinase inhibitor of casein kinase 2 (CK2) and extracellular-signal-regulated

kinase 8 (ERK8). Adherence to these protocols is critical to mitigate risks to personnel and the

environment.[1][2] Based on its Safety Data Sheet (SDS), TMCB is classified as a hazardous

chemical that must be disposed of through an approved waste disposal facility.[3] It is harmful if

swallowed and very toxic to aquatic life with long-lasting effects.[3] Therefore, it should never

be discarded down the drain or mixed with non-hazardous waste.

Chemical and Safety Data
For easy reference, the key quantitative and safety information for TMCB is summarized in the

table below.
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Property Value Reference

Chemical Formula C₁₁H₉Br₄N₃O₂ [1][3]

Molecular Weight 534.82 g/mol [1][3]

CAS Number 905105-89-7

Purity ≥98%

Solubility Soluble to 25 mM in DMSO

Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[3]

Storage Store at room temperature.

Experimental Protocol: TMCB Waste Disposal
The following step-by-step procedure outlines the mandatory process for the safe disposal of

TMCB-containing waste streams. This protocol is based on standard hazardous waste

management practices and the specific guidance provided in the TMCB Safety Data Sheet.

1. Personal Protective Equipment (PPE) and Handling:

Before handling TMCB waste, ensure you are wearing appropriate PPE, including a lab coat,

safety goggles with side shields, and chemical-resistant gloves.[3]

All handling of TMCB waste should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of any dust or aerosols.[3]

2. Waste Segregation and Collection:

Solid Waste: All disposable materials that have come into contact with TMCB, such as

pipette tips, tubes, gloves, and contaminated absorbent paper, must be collected as solid

hazardous waste. Do not mix these materials with regular trash.

Liquid Waste: Collect all solutions containing TMCB in a designated, leak-proof, and

chemically compatible hazardous waste container.
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Label the waste container clearly with "Hazardous Waste" and a full list of its chemical

contents, including "TMCB" and any solvents (e.g., DMSO) with their approximate

concentrations.

3. Storage of Hazardous Waste:

Keep the hazardous waste container tightly sealed when not in use.

Store the container in a designated, well-ventilated, and secure area, such as a satellite

accumulation area or a designated cabinet for hazardous waste.

Store away from incompatible materials, such as strong acids, alkalis, and oxidizing or

reducing agents.[3]

4. Final Disposal:

The ultimate disposal of TMCB waste must be conducted through an approved and licensed

waste disposal facility.[3]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste container.

Do not attempt to treat or dispose of TMCB waste through any other means. Improper

disposal can lead to environmental contamination and regulatory violations.

TMCB Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of TMCB waste in

a laboratory setting.
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Caption: Logical workflow for the safe disposal of TMCB waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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